Cas no 2418693-18-0 ((9H-fluoren-9-yl)methyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate
• CAS No: 2418693-18-0
• MF: C₂₇H₂₈FN₃O₄S
• MW: 509.592329025269
• CID: 5678077
• PubChem ID: 165774571
• Update Time: 2025-05-21

(9H-fluoren-9-yl)methyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26629569
• 2418693-18-0
• (9H-fluoren-9-yl)methyl N-[3-(fluorosulfonyl)-4-methyl-5-[(piperazin-1-yl)methyl]phenyl]carbamate
• (9H-fluoren-9-yl)methyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate

• Inchi： 1S/C27H28FN3O4S/c1-18-19(16-31-12-10-29-11-13-31)14-20(15-26(18)36(28,33)34)30-27(32)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,14-15,25,29H,10-13,16-17H2,1H3,(H,30,32)
• InChI Key： QVJZOQJDVUYZDZ-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC(=C1C)CN1CCNCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)(=O)F

Computed Properties

• Exact Mass: 509.17845572g/mol
• Monoisotopic Mass: 509.17845572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 96.1Ų

Additional information on (9H-fluoren-9-yl)methyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate (CAS No. 2418693-18-0)

The compound (9H-fluoren-9-yl)methyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate, identified by CAS No. 2418693-18-0, is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the fluorenylmethyl and fluorosulfonyl groups, make it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery systems and enzyme inhibition studies.

In recent years, the demand for piperazine-containing compounds has surged, driven by their versatility in medicinal chemistry. The presence of a piperazin-1-yl moiety in CAS No. 2418693-18-0 enhances its binding affinity to biological targets, making it a focal point for studies on G-protein-coupled receptors (GPCRs) and kinase inhibitors. This aligns with current trends in precision medicine, where researchers seek to develop small-molecule therapeutics with high specificity and minimal side effects.

The fluorosulfonyl group in this compound is particularly noteworthy, as it serves as a reactive handle for further derivatization. This functionality is often exploited in click chemistry and bioconjugation techniques, which are pivotal in proteomics and chemical biology. Given the growing interest in covalent inhibitors, CAS No. 2418693-18-0 has garnered attention for its potential to form stable interactions with target proteins, a feature highly sought after in drug discovery pipelines.

From a synthetic perspective, the 9H-fluoren-9-ylmethyl (Fmoc) protecting group in this compound is widely recognized for its utility in peptide synthesis. The Fmoc strategy is a cornerstone of solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of therapeutic peptides and peptidomimetics. As the pharmaceutical industry shifts toward biologics and peptide-based drugs, the relevance of CAS No. 2418693-18-0 is expected to grow exponentially.

Another area of interest is the compound's potential application in fluorescence labeling and imaging probes. The fluorenyl core exhibits inherent fluorescence properties, which can be leveraged for bioimaging and diagnostic purposes. This aligns with the increasing demand for non-invasive diagnostic tools and theranostic agents, particularly in oncology and neurology research.

In summary, (9H-fluoren-9-yl)methyl N-3-(fluorosulfonyl)-4-methyl-5-(piperazin-1-yl)methylphenylcarbamate (CAS No. 2418693-18-0) represents a multifaceted tool for modern chemical and biological research. Its structural complexity and functional diversity position it at the intersection of drug development, chemical biology, and diagnostics, making it a compound of enduring significance in the scientific community.